Cas no 1261755-73-0 (2'-Methoxy-2,3,4,5,6-pentafluoro-4'-(trifluoromethoxy)biphenyl)

• Product Name: 2'-Methoxy-2,3,4,5,6-pentafluoro-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261755-73-0
• MF: C₁₄H₆F₈O₂
• MW: 358.183472156525
• CID: 4997359
• Update Time: 2025-06-25

2'-Methoxy-2,3,4,5,6-pentafluoro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy-2,3,4,5,6-pentafluoro-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H6F8O2/c1-23-7-4-5(24-14(20,21)22)2-3-6(7)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： NOBNNNPOQZSCNY-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CC(=CC=1OC)OC(F)(F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 5.2
• Topological Polar Surface Area: 18.5

Additional information on 2'-Methoxy-2,3,4,5,6-pentafluoro-4'-(trifluoromethoxy)biphenyl

Professional Introduction to Compound with CAS No. 1261755-73-0 and Product Name: 2'-Methoxy-2,3,4,5,6-pentafluoro-4'-(trifluoromethoxy)biphenyl

The compound identified by the CAS number 1261755-73-0 and the product name 2'-Methoxy-2,3,4,5,6-pentafluoro-4'-(trifluoromethoxy)biphenyl represents a significant advancement in the field of chemical and pharmaceutical research. This highly specialized biphenyl derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry and material science. The compound's molecular architecture, characterized by the presence of multiple fluorine atoms and methoxy groups, contributes to its distinct chemical properties and reactivity, making it a subject of intense study in recent years.

In recent years, the exploration of fluorinated aromatic compounds has seen remarkable progress, particularly in the development of novel pharmaceutical agents. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. The specific arrangement of fluorine atoms in 2'-Methoxy-2,3,4,5,6-pentafluoro-4'-(trifluoromethoxy)biphenyl imparts unique electronic and steric properties that make it an attractive candidate for further investigation. This compound's structure not only reflects a sophisticated synthetic approach but also opens up new avenues for designing molecules with tailored functionalities.

One of the most compelling aspects of this compound is its potential role in drug discovery. The biphenyl core is a well-known scaffold in medicinal chemistry, frequently employed in the development of therapeutic agents due to its ability to interact favorably with biological macromolecules. The presence of multiple fluorine substituents enhances the compound's lipophilicity and metabolic resistance, which are critical factors for the efficacy and duration of action of many drugs. Additionally, the methoxy and trifluoromethoxy groups introduce further variability in electronic distribution and hydrogen bonding capabilities, allowing for fine-tuning of interactions with biological targets.

Recent studies have highlighted the importance of fluorinated biphenyl derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that such compounds can exhibit potent activity against a range of diseases, including cancer and infectious disorders. The structural features of 2'-Methoxy-2,3,4,5,6-pentafluoro-4'-(trifluoromethoxy)biphenyl make it a promising candidate for further exploration in this context. Its ability to modulate biological pathways while maintaining stability under physiological conditions positions it as a valuable asset in the quest for novel therapeutic interventions.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the complex biphenyl framework. These methodologies not only highlight the ingenuity of modern synthetic chemistry but also underscore the importance of precision in molecular construction when dealing with highly functionalized compounds.

In addition to its pharmaceutical applications, 2'-Methoxy-2,3,4,5,6-pentafluoro-4'-(trifluoromethoxy)biphenyl has potential uses in material science. Fluorinated aromatic compounds are known for their exceptional thermal stability and electronic properties, making them suitable for use in advanced materials such as liquid crystals and organic semiconductors. The unique combination of fluorine atoms and methoxy groups in this compound could lead to novel materials with enhanced performance characteristics.

The study of this compound also contributes to our understanding of structure-activity relationships (SAR) in fluorinated aromatic systems. By analyzing its interactions with biological targets and evaluating its pharmacological effects, researchers can gain insights into how specific structural modifications influence molecular behavior. This knowledge is crucial for designing future generations of drugs that are more effective and better tolerated by patients.

As research continues to uncover new applications for 2'-Methoxy-2,3,4,5,6-pentafluoro-4'-(trifluoromethoxy)biphenyl, it is expected that collaborations between chemists and biologists will play an increasingly important role. Such interdisciplinary efforts will be essential for translating laboratory discoveries into tangible benefits for society. The compound's potential as a building block for novel therapeutics underscores the importance of continued investment in fundamental research.

In conclusion,2'-Methoxy-2,3,4,5,6-pentafluoro-4'-(trifluoromethoxy)biphenyl (CAS No. 1261755-73-0) stands as a testament to the power of modern chemical synthesis and its potential impact on medicine and technology. Its unique structure offers a rich ground for exploration across multiple disciplines, providing opportunities for innovation that could shape the future landscape of pharmaceuticals and advanced materials.